Cas no 13389-61-2 (Pyridine, 2-(5-phenyl-1,2,4-oxadiazol-3-yl)-)

• Product Name: Pyridine, 2-(5-phenyl-1,2,4-oxadiazol-3-yl)-
• CAS No: 13389-61-2
• MF: C₁₃H₉N₃O
• MW: 223.230062246323
• CID: 1242792
• PubChem ID: 763880
• Update Time: 2025-04-20

Pyridine, 2-(5-phenyl-1,2,4-oxadiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(5-phenyl-1,2,4-oxadiazol-3-yl)-
• 5-phenyl-3-(2-pyridyl)-1,2,4-oxadiazole
• SMR000116353
• cid_763880
• CS-0337767
• 8K-368S
• SCHEMBL5959953
• 2-(5-Phenyl-[1,2,4]oxadiazol-3-yl)-pyridine
• 5-phenyl-3-pyridin-2-yl-1,2,4-oxadiazole
• 2-(5-phenyl-1,2,4-oxadiazol-3-yl)pyridine
• 13389-61-2
• 5-Phenyl-3-(pyridin-2-yl)-1,2,4-oxadiazole
• AKOS000618837
• STK064282
• CBMicro_048850
• 5-phenyl-3-(2-pyridinyl)-1,2,4-oxadiazole
• CHEMBL1527400
• MLS000525879
• BIM-0048786.P001
• BDBM48220
• HMS2475D20

• Inchi： 1S/C13H9N3O/c1-2-6-10(7-3-1)13-15-12(16-17-13)11-8-4-5-9-14-11/h1-9H
• InChI Key： VMDCHMHYENMYCK-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC(C2C=CC=CN=2)=N1

Computed Properties

• Exact Mass: 223.07467
• Monoisotopic Mass: 223.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.81